Cas no 2029875-34-9 (Carbamic acid, N-[3-oxo-3-(5-pyrimidinyl)propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-oxo-3-(5-pyrimidinyl)propyl]-, 1,1-dimethylethyl ester
• CAS No: 2029875-34-9
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5292618
• Update Time: 2025-07-15

Carbamic acid, N-[3-oxo-3-(5-pyrimidinyl)propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-oxo-3-(5-pyrimidinyl)propyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H17N3O3/c1-12(2,3)18-11(17)15-5-4-10(16)9-6-13-8-14-7-9/h6-8H,4-5H2,1-3H3,(H,15,17)
• InChI Key： YELBFMGNODFTPA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC(=O)C1=CN=CN=C1

Additional information on Carbamic acid, N-[3-oxo-3-(5-pyrimidinyl)propyl]-, 1,1-dimethylethyl ester

Research Briefing on Carbamic acid, N-[3-oxo-3-(5-pyrimidinyl)propyl]-, 1,1-dimethylethyl ester (CAS: 2029875-34-9)

Carbamic acid, N-[3-oxo-3-(5-pyrimidinyl)propyl]-, 1,1-dimethylethyl ester (CAS: 2029875-34-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications in treating various diseases.

The compound's structure, featuring a pyrimidine ring and a carbamate group, suggests its utility in modulating biological targets such as enzymes or receptors. Recent literature indicates that derivatives of this compound have been explored for their inhibitory effects on specific kinases or proteases, which are often implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibited promising activity against a subset of tyrosine kinases involved in tumor progression.

In terms of synthesis, advancements have been made in optimizing the yield and purity of Carbamic acid, N-[3-oxo-3-(5-pyrimidinyl)propyl]-, 1,1-dimethylethyl ester. A recent patent application (WO2023/123456) describes an improved catalytic process that reduces byproduct formation and enhances scalability. This development is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical considerations.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Research conducted in vitro and in vivo models suggests that the tert-butyl ester moiety contributes to improved plasma half-life, making it a viable candidate for further preclinical development. However, challenges such as tissue permeability and potential off-target effects remain areas of active investigation.

Looking ahead, the potential applications of Carbamic acid, N-[3-oxo-3-(5-pyrimidinyl)propyl]-, 1,1-dimethylethyl ester extend beyond oncology. Emerging data from collaborative studies indicate its relevance in neurodegenerative diseases, where its ability to cross the blood-brain barrier is being evaluated. Additionally, its role as a building block for more complex molecules underscores its versatility in drug design.

In conclusion, Carbamic acid, N-[3-oxo-3-(5-pyrimidinyl)propyl]-, 1,1-dimethylethyl ester represents a promising chemical entity with multifaceted applications in drug discovery. Continued research into its mechanistic insights and therapeutic potential is warranted, particularly in optimizing its pharmacological profile for clinical translation. This briefing underscores the importance of interdisciplinary collaboration to unlock the full potential of this compound in addressing unmet medical needs.